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Compound of Interest

Compound Name: Lamotrigine-13C,d3

Cat. No.: B15144384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and

methodologies related to Lamotrigine-13C,d3, a stable isotope-labeled internal standard

crucial for the accurate quantification of the antiepileptic drug lamotrigine. The information

presented is a synthesis of data from commercially available sources and relevant scientific

literature, designed to support research and drug development activities.

Product Identification and Specifications
Lamotrigine-13C,d3 is a stable isotope-labeled analog of lamotrigine, primarily utilized as an

internal standard in quantitative analysis by mass spectrometry to enhance analytical precision.

[1] The incorporation of three carbon-13 atoms and three deuterium atoms results in a mass

shift that allows for its differentiation from the unlabeled parent drug.
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Parameter Value

Chemical Name
6-(2,3-dichloro-4,5,6-trideuteriophenyl)-(3,5,6-

13C3)1,2,4-triazine-3,5-diamine

Molecular Formula 13C3C6H4D3Cl2N5

Molecular Weight 262.09 g/mol [2]

CAS Number 1246815-13-3[2]

Appearance White to off-white solid

Storage -20°C[2]

Table 2: Quality Control Specifications

Test Specification Method

Chromatographic Purity >95%[2]
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment >95% Mass Spectrometry

Identity Conforms to structure ¹H-NMR, Mass Spectrometry

Experimental Protocols
Identity Confirmation by Mass Spectrometry and NMR
The identity of Lamotrigine-13C,d3 is confirmed by mass spectrometry and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Mass Spectrometry: Analysis is performed to confirm the molecular weight and isotopic

distribution. The mass spectrum should show a clear peak corresponding to the molecular

ion of Lamotrigine-13C,d3.

¹H-NMR Spectroscopy: The proton NMR spectrum is used to confirm the molecular

structure. The spectrum is expected to be consistent with the structure of lamotrigine, with

consideration for the deuterium-labeled positions.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The chromatographic purity of Lamotrigine-13C,d3 is determined using a reversed-phase

HPLC method.

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 0.1% formic acid in water).

Flow Rate: 1.0 mL/min

Detection: UV at an appropriate wavelength (e.g., 280 nm).

Injection Volume: 10 µL

Procedure: A solution of Lamotrigine-13C,d3 is prepared in a suitable solvent (e.g.,

methanol) and injected into the HPLC system. The peak area of the main component is

compared to the total area of all peaks to calculate the purity.

Application in Bioanalysis by LC-MS/MS
Lamotrigine-13C,d3 is widely used as an internal standard for the quantification of lamotrigine

in biological matrices such as plasma. A typical experimental workflow is described below.

Sample Preparation (Solid-Phase Extraction):

Plasma samples are thawed and vortexed.

An aliquot of plasma is mixed with the Lamotrigine-13C,d3 internal standard solution.

The sample is loaded onto a pre-conditioned solid-phase extraction (SPE) cartridge.

The cartridge is washed to remove interferences.

The analyte and internal standard are eluted with an appropriate solvent.
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The eluate is evaporated to dryness and reconstituted in the mobile phase for LC-MS/MS

analysis.

LC-MS/MS Conditions:

Chromatographic Separation:

Column: A suitable reversed-phase column (e.g., C18 or C8).

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 5 mM ammonium

formate).

Flow Rate: 0.5 mL/min.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Lamotrigine: m/z 256.1 → 211.3

Lamotrigine-13C,d3: m/z 262.1 → 217.2

Visualizations
Chemical Structure
The chemical structure of Lamotrigine-13C,d3 is presented below, highlighting the positions of

the isotopic labels.

Bioanalytical Workflow for Lamotrigine Quantification

Plasma Sample Spike with
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Add Internal Standard Solid-Phase
Extraction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lamotrigine-13C,d3 | Benchchem [benchchem.com]

2. Lamotrigine-13C,d3 | C9H7Cl2N5 | CID 119058059 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Lamotrigine-
13C,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144384#lamotrigine-13c-d3-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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